1-[(3-Aminophenyl)methyl]piperidine-4-carboxamide
Overview
Description
“1-[(3-Aminophenyl)methyl]piperidine-4-carboxamide” is a biochemical used for proteomics research . It has a molecular formula of C13H19N3O and a molecular weight of 233.31 .
Synthesis Analysis
The synthesis of piperidine-4-carboxamide derivatives involves amino-dechlorination and amino-dealkoxylation reactions . The structure of the analogues was confirmed by different techniques such as IR and 1H NMR .Molecular Structure Analysis
The molecular structure of “this compound” consists of 13 carbon atoms, 19 hydrogen atoms, 3 nitrogen atoms, and 1 oxygen atom .Scientific Research Applications
Synthesis and Evaluation of Ligands for D2-like Receptors
Research indicates that arylcycloalkylamines, including phenyl piperidines and their arylalkyl substituents, play a crucial role in the potency and selectivity of binding affinity at D2-like receptors. These pharmacophoric groups are essential in several antipsychotic agents. A study explored the contributions of 4'-fluorobutyrophenones and 3-methyl-7-azaindoles to the selectivity and potency of synthesized agents at D2-like receptors, demonstrating the complex interplay between arylalkyl moieties and the overall structure in determining receptor affinity (Sikazwe et al., 2009).
Stereochemistry in Drug Development
The stereochemistry of phenylpiracetam and its derivatives highlights the relationship between the configuration of stereocenters and the biological properties of enantiomers. This research is pivotal in understanding how structural variations can impact the pharmacological profile of compounds, emphasizing the importance of stereochemistry in the development of CNS agents (Veinberg et al., 2015).
Exploration of Functional Chemical Groups
A comprehensive literature search identified functional chemical groups that could serve as lead molecules for synthesizing compounds with potential CNS activity. This investigation underscores the vast diversity of heterocycles, highlighting the significance of nitrogen, sulfur, and oxygen in forming pharmacologically active compounds (Saganuwan, 2017).
Advanced Oxidation Processes in Environmental Chemistry
The degradation of acetaminophen by advanced oxidation processes (AOPs) was reviewed, focusing on kinetics, mechanisms, by-products, and environmental implications. This research illustrates the application of chemical knowledge in addressing environmental challenges, providing insights into the biotoxicity and degradation pathways of pharmaceutical contaminants (Qutob et al., 2022).
Piperazine Derivatives in Therapeutic Use
The pharmaceutical applications of piperazine derivatives have been extensively reviewed, demonstrating the versatility of this chemical moiety in the development of a broad spectrum of therapeutic agents. This review encapsulates the structural diversity and pharmacological potential of piperazine-based molecules, underscoring their significance in drug discovery (Rathi et al., 2016).
Mechanism of Action
Properties
IUPAC Name |
1-[(3-aminophenyl)methyl]piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c14-12-3-1-2-10(8-12)9-16-6-4-11(5-7-16)13(15)17/h1-3,8,11H,4-7,9,14H2,(H2,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEJRQTFUGCKCLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)CC2=CC(=CC=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401233816 | |
Record name | 1-[(3-Aminophenyl)methyl]-4-piperidinecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401233816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1016764-97-8 | |
Record name | 1-[(3-Aminophenyl)methyl]-4-piperidinecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1016764-97-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(3-Aminophenyl)methyl]-4-piperidinecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401233816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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